Cas no 328037-32-7 (4,5,6-trifluoro-1,3-benzothiazol-2-amine)

• Product Name: 4,5,6-trifluoro-1,3-benzothiazol-2-amine
• CAS No: 328037-32-7
• MF: C₇H₃F₃N₂S
• MW: 204.172330141068
• CID: 843340
• PubChem ID: 2318828
• Update Time: 2025-09-21

4,5,6-trifluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,4,5,6-trifluoro-(9CI)
• 2-AMINO-4,5,6-TRIFLUOROBENZOTHIAZOLE
• 4,5,6-Trifluoro-benzothiazol-2-ylamine
• G25806
• 4,5,6-trifluoro-1,3-benzothiazol-2-amine
• DB-269718
• F8889-1720
• SCHEMBL21753703
• SR-01000028662
• J-514062
• MLS000517183
• CS-0307580
• AB00607406-02
• DTXSID20368058
• 4,5,6-trifluoro-2-aminobenzothiazole
• SMR000343325
• MFCD02705176
• 2-Benzothiazolamine, 4,5,6-trifluoro-
• Z56786333
• AKOS000122171
• 328037-32-7
• SR-01000028662-1
• EN300-02386
• 4,5,6-Trifluorobenzo[d]thiazol-2-amine
• HMS2690K05
• CHEMBL1349777

• MDL： MFCD02705176
• Inchi： 1S/C7H3F3N2S/c8-2-1-3-6(5(10)4(2)9)12-7(11)13-3/h1H,(H2,11,12)
• InChI Key： FKOMJCFVDCQUNY-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(=C(C(=CC1=2)F)F)F

Computed Properties

• Exact Mass: 203.99690376g/mol
• Monoisotopic Mass: 203.99690376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2Ų